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Compound of Interest

Compound Name: Coumarin-3-Carboxylic Acid

Cat. No.: B181612 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Coumarin-3-Carboxylic Acid, a compound frequently used in various research

applications. Adherence to these procedures is critical for minimizing risks and ensuring the

integrity of your work.

Hazard Identification and Personal Protective Equipment (PPE)

Coumarin-3-Carboxylic Acid is classified as toxic if swallowed and can cause skin and eye

irritation. Therefore, appropriate personal protective equipment is mandatory to prevent

exposure.

Hazard GHS Pictogram Signal Word H-phrase

Acute toxicity, oral Danger
H301: Toxic if

swallowed

Skin irritation Warning
H315: Causes skin

irritation

Eye irritation Warning
H319: Causes serious

eye irritation

Table 1: Hazard Identification
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A comprehensive approach to personal protection is necessary. The following table outlines the

recommended PPE for handling this chemical.

Body Part Protection Standard Rationale

Eyes/Face
Safety goggles or face

shield

OSHA 29 CFR

1910.133 or European

Standard EN166

Protects against dust

particles and

splashes.[1]

Skin

Chemical-resistant

gloves (e.g., nitrile)

and lab coat

EN 374
Prevents skin contact

and irritation.[2]

Respiratory

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

When dusts are

generated

Protects against

inhalation of harmful

dust particles.[1][2]

Table 2: Recommended Personal Protective Equipment

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial for maintaining a safe laboratory

environment and ensuring the stability of the chemical.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[3]

Avoid direct contact with skin, eyes, and clothing.[1][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[2]
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Keep in a locked storage area.[2][4]

Avoid exposure to light.

Store away from incompatible materials such as strong bases and oxidizing agents.[1][3]

Experimental Workflow for Handling Coumarin-3-Carboxylic Acid
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Caption: Workflow for the safe handling of Coumarin-3-Carboxylic Acid.
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Disposal Plan

The disposal of Coumarin-3-Carboxylic Acid and its containers must be handled as

hazardous waste.[3]

Waste Type Disposal Method

Unused/Expired Product
Dispose of as hazardous waste at an approved

waste disposal plant.[2]

Contaminated PPE
Dispose of in accordance with applicable laws

and good laboratory practices.[2]

Empty Containers
Treat as hazardous waste and dispose of

accordingly.

Table 3: Disposal Guidelines

Always consult your institution's environmental health and safety (EHS) department for specific

disposal protocols and to ensure compliance with local, state, and federal regulations. Never

dispose of this chemical down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181612#personal-protective-equipment-for-handling-
coumarin-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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